Cas no 343264-98-2 (1,3,5-Triazabicyclo[3.2.2]nonane(9CI))

• Product Name: 1,3,5-Triazabicyclo[3.2.2]nonane(9CI)
• CAS No: 343264-98-2
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 302306
• PubChem ID: 45087320
• Update Time: 2025-04-19

1,3,5-Triazabicyclo[3.2.2]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazabicyclo[3.2.2]nonane(9CI)
• 1,3,5-triazabicyclo[3.2.2]nonane
• DTXSID60666065
• 343264-98-2

• Inchi： 1S/C6H13N3/c1-2-9-4-3-8(1)5-7-6-9/h7H,1-6H2
• InChI Key： QTMPRLFMYKHCFV-UHFFFAOYSA-N
• SMILES： N12CNCN(CC1)CC2

Computed Properties

• Exact Mass: 127.11109
• Monoisotopic Mass: 127.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 18.51